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Efficacy and Survival Outcomes Comparison

The table below summarizes key efficacy and survival data from clinical studies comparing ponatinib and

dasatinib in Ph+ Acute Lymphoblastic Leukemia (ALL) with CNS relapse.

Feature

Ponatinib

Dasatinib

Notes & Context

Complete
Remission (CR)
Rate

Time to Achieve
CR

Overall Survival

(0S)

Relapse-Free
Survival (RFS)

100% (9/9
patients) [1] [2]

5 weeks [1] [2]

Median OS not
reached [1] [2]

Median RFS
not reached [1]

[2]

83.3% (10/12
patients) [1] [2]

8 weeks [1] [2]

Median OS:
27.6 months [1]
[2]

Median RFS:
16.2 months [1]

[2]

Retrospective study (21 patients); difference
was not statistically significant (P=.486) [1].

Ponatinib achieved remission significantly
faster (P=.047) [1].

Ponatinib showed significantly longer OS
with/without T315I mutation (P=.045/.039)

[1].

Significant RFS benefit for ponatinib in
patients without T315I (P=.036) [1].
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Feature Ponatinib Dasatinib Notes & Context
Efficacy vs. Active [3] [4] Not Active [4] The T315I "gatekeeper" mutation confers
T3151 Mutation resistance to dasatinib [4]. Ponatinib's

structure was designed to overcome it [3]

[4].

Blood-Brain Effective [5] Effective [6] Both drugs can penetrate the CNS [5] [6]. A
Barrier preclinical T-ALL study found comparable
Penetration target inhibition profiles [7].

Key Experimental Data and Clinical Context

For a full understanding, the data in the table should be considered alongside these study details and

emerging research.

e Supporting Evidence: The primary comparative data comes from a 2023 retrospective study of 21
patients with CNS-relapsed Ph+ ALL, which found that ponatinib was associated with significantly
longer overall and relapse-free survival [1] [2].

¢ Mechanism of Action: Ponatinib is a third-generation tyrosine kinase inhibitor (TKI) uniquely
designed to inhibit the BCR-ABL protein, including forms with the T3151 mutation. This mutation
causes resistance to first- and second-generation TKIs like dasatinib [3] [4]. The diagram below
illustrates this key structural difference.
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Dasatinib (2nd Gen)

Ponatinib (3rd Gen)
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¢ Novel Combination Therapies: Research is exploring chemotherapy-free regimens. A preliminary
2023 trial (GIMEMA ALL2820) compared ponatinib-blinatumomab with dasatinib-blinatumomab
for newly diagnosed Ph+ ALL. While molecular response rates after consolidation were similar
(~60%), the ponatinib-based regimen showed a lower relapse rate (1 vs. 3 relapses in a
comparable timeframe) [8].

¢ Long-Term Frontline Efficacy: A 2024 report on the PONALFIL trial showed that a regimen of
ponatinib with chemotherapy and transplant for newly diagnosed Ph+ ALL resulted in a 4-year
overall survival probability of 92%, with no CNS relapses before transplant [9].

Key Considerations for Clinical Practice

e Overcoming Resistance: Ponatinib is the preferred option when the T315l mutation is present or
suspected, as it is the only TKI among those discussed that is active against this mutation [1] [4].
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o Safety Profile: Both drugs were considered safe in the retrospective study with no treatment-related
deaths [1]. However, it is crucial to note that ponatinib has been associated with a risk of vascular
adverse events (VAES), including cardiovascular events and hypertension [3]. Dose adjustments
may be used to manage toxicity [8].

e Therapeutic Strategy: Evidence supports the use of ponatinib in relapsed/refractory settings with
CNS involvement and its incorporation into frontline regimens for high-risk patients to improve
long-term survival [1] [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. of the Comparison and Safety of Efficacy and Ponatinib in... Dasatinib [pmc.ncbi.nlm.nih.gov]
2. Comparison of the Efficacy and Safety of Ponatinib ... [pubmed.ncbi.nim.nih.gov]

3. : a novel multi-tyrosine kinase inhibitor against human malig Ponatinib [dovepress.com]

4. Comparison of third-generation tyrosine kinase inhibitor ( ... [sciencedirect.com]

5. in Practice: 5 Real-World Applications for Ponatinib 2025 [linkedin.com]

6. The overwhelmingly positive response to Dasatinib of a ... [pmc.ncbi.nim.nih.gov]

7. Preclinical pharmacokinetic and pharmacodynamic evaluation of... [nature.com]

8. Paper: Comparison between Dasatinib -Blinatumomab Vs... [ash.confex.com]

9. Regimen Shows Long-term Efficacy in Acute Lymphoblastic... Ponatinib [onclive.com]

To cite this document: Smolecule. [Ponatinib vs dasatinib central nervous system efficacy].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b547891#ponatinib-vs-dasatinib-central-nervous-system-

efficacy]

Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10041591/
https://www.smolecule.com/products/s547891?utm_src=pdf-body
https://www.dovepress.com/ponatinib-a-novel-multi-tyrosine-kinase-inhibitor-against-human-malign-peer-reviewed-fulltext-article-OTT
https://ash.confex.com/ash/2023/webprogram/Paper189632.html
https://www.smolecule.com/products/s547891?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10041591/
https://www.onclive.com/view/ponatinib-regimen-shows-long-term-efficacy-in-acute-lymphoblastic-leukemia
https://www.smolecule.com/products/s547891?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10041591/
https://pubmed.ncbi.nlm.nih.gov/36959735/
https://www.dovepress.com/ponatinib-a-novel-multi-tyrosine-kinase-inhibitor-against-human-malign-peer-reviewed-fulltext-article-OTT
https://www.sciencedirect.com/science/article/abs/pii/S1040842825001945
https://www.linkedin.com/pulse/ponatinib-practice-5-real-world-applications-2025-uqmne
https://pmc.ncbi.nlm.nih.gov/articles/PMC4358610/
https://www.nature.com/articles/s41375-023-01900-5?error=cookies_not_supported
https://ash.confex.com/ash/2023/webprogram/Paper189632.html
https://www.onclive.com/view/ponatinib-regimen-shows-long-term-efficacy-in-acute-lymphoblastic-leukemia
https://www.smolecule.com/products/b547891#ponatinib-vs-dasatinib-central-nervous-system-efficacy
https://www.smolecule.com/products/b547891#ponatinib-vs-dasatinib-central-nervous-system-efficacy
https://www.smolecule.com/products/b547891#ponatinib-vs-dasatinib-central-nervous-system-efficacy
https://www.smolecule.com/products/b547891#ponatinib-vs-dasatinib-central-nervous-system-efficacy
https://www.smolecule.com/products/s547891?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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